3,5-bis(methylsulfanyl)benzoic acid
Overview
Description
Synthesis Analysis
The synthesis of 2-methoxy-4-(methylsulfanyl)benzoic acid, which is structurally similar to 3,5-bis(methylsulfanyl)benzoic acid, has been reported . The synthesis started from readily available 4-methyl-3-nitrobenzenesulfonic acid and 2-methyl-5-nitrophenol, yielding total yields of 17% and 37%, respectively .Scientific Research Applications
3,5-bis(methylsulfanyl)benzoic acid(methylsulfanyl)benzoic acid has been extensively studied for its antioxidant, antifungal, and antibacterial properties. It has been shown to inhibit the growth of several species of fungi and bacteria, including Escherichia coli, Salmonella typhimurium, and Staphylococcus aureus. It has also been used in the synthesis of other compounds such as 3-methylsulfanylbenzoic acid and 3-methylsulfanylbenzamide.
Mechanism of Action
3,5-bis(methylsulfanyl)benzoic acid(methylsulfanyl)benzoic acid is believed to act as an antioxidant by scavenging free radicals and inhibiting lipid peroxidation. It has also been shown to inhibit the activity of several enzymes, such as lipoxygenase and cyclooxygenase. Additionally, it has been demonstrated to have antimicrobial activity by inhibiting the growth of several species of fungi and bacteria.
Biochemical and Physiological Effects
This compound(methylsulfanyl)benzoic acid has been shown to have a variety of biochemical and physiological effects. It has been demonstrated to inhibit the activity of several enzymes, such as lipoxygenase and cyclooxygenase. Additionally, it has been shown to have antioxidant, antifungal, and antibacterial properties. It has also been found to have anti-inflammatory and anti-viral activity.
Advantages and Limitations for Lab Experiments
3,5-bis(methylsulfanyl)benzoic acid(methylsulfanyl)benzoic acid has several advantages for laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable in aqueous solutions. Additionally, it has a wide range of applications in organic synthesis, and it is a useful reagent for the synthesis of other compounds. However, it is not very soluble in water, and it can be toxic in high doses.
Future Directions
There are several potential future directions for research on 3,5-bis(methylsulfanyl)benzoic acid(methylsulfanyl)benzoic acid. These include further investigation of its antioxidant, antifungal, and antibacterial properties, as well as its potential applications in cancer therapy and drug development. Additionally, further research could be conducted to explore its potential as a food preservative, or to develop new synthetic methods for its production. Finally, there may also be potential for its use in the development of new drugs and therapies for various diseases.
Synthesis Methods
3,5-bis(methylsulfanyl)benzoic acid(methylsulfanyl)benzoic acid can be prepared through a two-step synthetic process. The first step involves the reaction of 3-methylsulfanylbenzoic acid with p-toluenesulfonyl chloride in the presence of a base such as pyridine. This reaction yields this compound(methylsulfanyl)benzoic acid and p-toluenesulfonamide as the major products. The second step involves the hydrolysis of the p-toluenesulfonamide to yield this compound(methylsulfanyl)benzoic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,5-bis(methylsulfanyl)benzoic acid can be achieved through a multi-step process involving the introduction of the methylsulfanyl group onto the benzene ring followed by carboxylation of the resulting intermediate.", "Starting Materials": [ "2-methylthiophenol", "4-methylthiophenol", "Sodium hydride", "Bromine", "Sodium carbonate", "Carbon dioxide", "Diethyl ether", "Methanol", "Sulfuric acid", "Sodium hydroxide", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: 2-methylthiophenol and 4-methylthiophenol are separately brominated using bromine in the presence of sodium carbonate to yield 2-bromo-5-methylthiophenol and 4-bromo-2-methylthiophenol, respectively.", "Step 2: The two brominated intermediates are then treated with sodium hydride in diethyl ether to form the corresponding thiolates.", "Step 3: The thiolates are then reacted with carbon dioxide in methanol to yield the corresponding methylsulfanyl benzoic acids.", "Step 4: The two resulting methylsulfanyl benzoic acids are then coupled using sulfuric acid to form 3,5-bis(methylsulfanyl)benzoic acid.", "Step 5: The product is purified by recrystallization from a suitable solvent such as methanol or water." ] } | |
CAS RN |
860561-76-8 |
Molecular Formula |
C9H10O2S2 |
Molecular Weight |
214.3 |
Purity |
95 |
Origin of Product |
United States |
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